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Compound of Interest

Compound Name: Arachidonic Acid-d11

Cat. No.: B587427 Get Quote

A Technical Guide to Arachidonic Acid-d11
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Arachidonic Acid-d11, a deuterated

analog of arachidonic acid. It is a critical tool in biomedical and pharmaceutical research,

primarily utilized as an internal standard for the precise quantification of endogenous

arachidonic acid and its metabolites. This document covers its core properties, relevant

metabolic pathways, and detailed experimental protocols for its application.

Core Properties of Arachidonic Acid-d11
Arachidonic Acid-d11 is a stable, isotopically labeled version of arachidonic acid, an essential

omega-6 polyunsaturated fatty acid. The deuterium atoms at the terminal end of the molecule

increase its molecular weight without significantly altering its chemical properties, making it an

ideal internal standard for mass spectrometry-based analyses.
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Property Data Citations

Molecular Formula C₂₀H₂₁D₁₁O₂ [1]

Molecular Weight ~315.5 g/mol [1]

CAS Numbers 1287387-84-1, 2692624-11-4 [2]

Synonyms

AA-d11, FA 20:4-d11,

(5Z,8Z,11Z,14Z)-16,16,17,17,1

8,18,19,19,20,20,20-

undecadeuterioicosa-

5,8,11,14-tetraenoic acid

[1][2]

Purity
Typically ≥99% deuterated

forms (d₁-d₁₁)

Primary Application

Internal standard for

quantification of arachidonic

acid by GC-MS or LC-MS.

Storage Temperature -20°C to -80°C

The Arachidonic Acid Metabolic Pathway
Arachidonic acid is a precursor to a wide range of biologically active lipid mediators, collectively

known as eicosanoids. These molecules are involved in numerous physiological and

pathological processes, including inflammation, immunity, and cardiovascular function. The

metabolism of arachidonic acid is primarily governed by three enzymatic pathways:

cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP).

When released from the cell membrane by phospholipase A2, arachidonic acid is rapidly

converted into various eicosanoids. The COX pathway produces prostaglandins and

thromboxanes, the LOX pathway generates leukotrienes and lipoxins, and the CYP450

pathway leads to the formation of epoxyeicosatrienoic acids (EETs) and

hydroxyeicosatetraenoic acids (HETEs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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